![molecular formula C12H20NO4P B5061636 diisopropyl [hydroxy(3-pyridinyl)methyl]phosphonate](/img/structure/B5061636.png)
diisopropyl [hydroxy(3-pyridinyl)methyl]phosphonate
Overview
Description
Diisopropyl methylphosphonate is a chemical compound that is a by-product in the production of sarin gas . It’s a colorless liquid that has been shown to affect the hematological (blood-forming) system in animals . Its chemical formula is C7H17O3P .
Synthesis Analysis
Diisopropyl methylphosphonate can be prepared by a gradual addition of triisopropyl phosphite with methyl iodide, utilizing distillation technique . Phosphinic and phosphonic acids, which are similar to the compound , can be prepared from their esters, phosphinates and phosphonates, respectively, by hydrolysis or dealkylation .Molecular Structure Analysis
The molecular formula of diisopropyl methylphosphonate is C7H17O3P . For a compound with a similar structure, diisopropyl [hydroxy(4-pyridinyl)methyl]phosphonate, the molecular formula is C12H20NO4P .Chemical Reactions Analysis
Phosphonates, like diisopropyl methylphosphonate, can undergo various reactions. For instance, a prevalent palladium catalyst, Pd(PPh3)4, can achieve a quantitative cross-coupling of various H-phosphonate diesters with aryl and vinyl halides .Physical And Chemical Properties Analysis
Diisopropyl methylphosphonate has a molar mass of 180.184 g·mol−1, a density of 0.976 g/mL, and a boiling point of 215 °C (419 °F; 488 K) .Mechanism of Action
While the specific mechanism of action for diisopropyl [hydroxy(3-pyridinyl)methyl]phosphonate is not available, phosphinic and phosphonic acids are known to have biological activity . They are used as antibacterial agents and play an important role in the treatment of DNA virus and retrovirus infections .
Safety and Hazards
Future Directions
The field of phosphonate chemistry, including compounds like diisopropyl [hydroxy(3-pyridinyl)methyl]phosphonate, is an active area of research. Future directions may include the development of more environmentally friendly and economically competitive processes for the synthesis of biologically and synthetically important phosphorus-bearing compounds .
properties
IUPAC Name |
di(propan-2-yloxy)phosphoryl-pyridin-3-ylmethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20NO4P/c1-9(2)16-18(15,17-10(3)4)12(14)11-6-5-7-13-8-11/h5-10,12,14H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFWLYDUBEUBCCA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OP(=O)(C(C1=CN=CC=C1)O)OC(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20NO4P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diisopropyl [hydroxy(3-pyridinyl)methyl]phosphonate | |
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